Cas no 2034378-49-7 (4-phenyl-N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]butanamide)

• Product Name: 4-phenyl-N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]butanamide
• CAS No: 2034378-49-7
• MF: C₂₁H₂₇N₃O
• MW: 337.45858502388
• CID: 5376160
• Update Time: 2025-10-28

4-phenyl-N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]butanamide Chemical and Physical Properties

Names and Identifiers

• 4-phenyl-N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]butanamide

• Inchi： 1S/C21H27N3O/c25-21(10-4-8-18-6-2-1-3-7-18)23-16-19-11-14-24(15-12-19)20-9-5-13-22-17-20/h1-3,5-7,9,13,17,19H,4,8,10-12,14-16H2,(H,23,25)
• InChI Key： DKROHBZPBFCEPN-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(C2=CC=CN=C2)CC1)(=O)CCCC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-phenyl-N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]butanamide

Recent Advances in the Study of 4-phenyl-N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]butanamide (CAS: 2034378-49-7)

The compound 4-phenyl-N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]butanamide (CAS: 2034378-49-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanism of action, and potential clinical applications, making it a subject of intense scientific inquiry.

One of the key areas of interest is the compound's interaction with specific biological targets. Preliminary research indicates that 4-phenyl-N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]butanamide exhibits high affinity for certain receptor proteins, which are implicated in neurological and metabolic disorders. This binding affinity suggests its potential utility in the development of novel therapeutics for conditions such as Parkinson's disease, depression, and type 2 diabetes. The compound's ability to modulate receptor activity has been demonstrated in vitro and in vivo, providing a solid foundation for further investigation.

In addition to its pharmacological properties, recent studies have also explored the synthetic pathways and optimization of 4-phenyl-N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]butanamide. Advances in synthetic chemistry have enabled the production of this compound with high purity and yield, facilitating its use in preclinical and clinical studies. Researchers have also investigated various derivatives of the compound to enhance its bioavailability and reduce potential side effects, highlighting the importance of structure-activity relationship (SAR) studies in drug development.

Another critical aspect of the research on 4-phenyl-N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]butanamide is its pharmacokinetic profile. Recent findings suggest that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its progression through the drug development pipeline. These properties, combined with its low toxicity profile, make it a promising candidate for further clinical evaluation.

Looking ahead, the future research directions for 4-phenyl-N-[(1-pyridin-3-ylpiperidin-4-yl)methyl]butanamide include large-scale clinical trials to validate its efficacy and safety in human subjects. Additionally, efforts are underway to explore its potential in combination therapies and its application in other therapeutic areas. The ongoing research on this compound underscores its significance in the field of chemical biology and pharmaceutical sciences, offering new avenues for the treatment of complex diseases.